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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the quantitative accuracy of lodine-120 (I-120)
Positron Emission Tomography (PET) with other relevant imaging isotopes, primarily lodine-
124 (1-124) PET and lodine-123 (I-123) Single-Photon Emission Computed Tomography
(SPECT). The information is based on available experimental data from phantom studies,
which provide a controlled environment for evaluating the intrinsic physical performance of
these imaging techniques.

Executive Summary

lodine-120 is a positron-emitting radioisotope with a short half-life, making it a potential
alternative to the more commonly used I-124 for PET imaging, particularly in applications
requiring shorter scanning times. Experimental data from phantom studies indicate that 1-120
PET offers a higher positron abundance compared to 1-124. However, its image resolution is
slightly lower than that of the gold-standard F-18 PET and also inferior to I1-124 PET, though it
demonstrates superior image quality compared to 1-123 SPECT. The quantitative accuracy of I-
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120 PET is influenced by its decay characteristics, including the emission of prompt gamma
rays, which can affect background signal if not properly corrected.

Quantitative Data Comparison

The following tables summarize the key quantitative parameters for 1-120 PET and its
alternatives based on experimental phantom studies.

Table 1: Physical and Imaging Characteristics of lodine Radioisotopes

lodine-120 (I- lodine-124 (I- lodine-123 (I- Fluorine-18 (F-
Parameter

120) 124) 123) 18)
Half-life 81.1 minutes[1] 4.2 days[?] 13.2 hours 109.8 minutes
Decay Mode B+, EC,vy B+, EC,vy EC,y B+
Positron

47.9% - 55.0%[1] ~23% N/A ~97%
Abundance
Maximum
Positron Energy 4.0[1] 2.14 N/A 0.635
(MeV)
Primary Gamma 511 (from +),

511 (from B+) 159 511 (from (+)
Energy (keV) 603, 723, 1691
Imaging Modality  PET PET SPECT PET

Table 2: Comparative Performance in Phantom Studies
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Performance lodine-120 (I- lodine-124 (I- lodine-123 (I- Fluorine-18 (F-
Metric 120) PET 124) PET 123) SPECT 18) PET
Reconstructed

5.4 mm 4.6 mm
Image ) ~4.6 mm Lower than 1-120 )

] (Siemens HR+) ] (Siemens HR+)

Resolution 1] (Siemens HR+) PET[1] 1
(FWHM)

Inferior to F-18
Image Quality . ) .

and I-124 PET, Superior to I-120  Inferior to 1-120 Superior to 1-120
(Hoffman 3D

Brain Phantom)

but superior to I-
123 SPECTI[1]

PET[1]

PET[1]

PET[1]

Quantitative

Accuracy

Erroneous
radioactivity in
cold inserts can
be corrected with
background

subtraction[1]

Can be
challenging due
to complex
decay scheme
with prompt
gamma-gamma

cascades[3]

Generally lower
than PET

Gold standard for
guantitative PET

Experimental Protocols

The quantitative data presented in this guide are primarily derived from phantom studies.

Below are detailed methodologies for key experiments cited.

lodine-120 Production and Phantom Imaging (Herzog et
al., 2006)

Radionuclide Production: I-120 was produced via the 120Te(p,n)120I reaction on highly
enriched 120Te.[1]

PET Scanners Used: Siemens HR+ and a 2D PET scanner GE PC4096+.[1]

Phantom for Half-life, Positron Abundance, and Background Correction: A cylinder containing

three cold (non-radioactive) inserts and a phantom resembling a human brain slice were

used.[1]
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e Image Resolution Analysis: A line source filled with I-120 or F-18 was placed in a water-filled
phantom. The reconstructed image resolution was determined as the full width at half
maximum (FWHM) and full width at tenth maximum (FWTM).[1]

» Image Quality Comparison: The Hoffman 3D brain phantom was filled with 1-120, F-18, 1-124,
or I-123 and imaged using PET or SPECT, respectively. The resulting images were
qualitatively compared.[1]

o Quantitative Accuracy Assessment: The radioactivity in the cold inserts of the cylindrical
phantom was measured. A background correction method was applied to account for
gamma-coincidences, which, if uncorrected, led to erroneous positive and negative
radioactivity values.[1]

General Experimental Workflow for PET Phantom
Imaging

The following diagram illustrates a typical workflow for assessing the quantitative accuracy of a
PET isotope using phantom studies.
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Experimental workflow for PET phantom studies.
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Signaling Pathway for Radioiodine Uptake

The primary application for radioiodine isotopes in nuclear medicine is for the diagnosis and
treatment of thyroid diseases. The uptake of iodine is mediated by the Sodium-lodide
Symporter (NIS), a protein located on the basolateral membrane of thyroid follicular cells. The
following diagram illustrates the signaling pathway that regulates NIS and the subsequent

uptake of radioiodine.
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Sodium-lodide Symporter (NIS) signaling pathway.
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Discussion and Conclusion

Based on the available phantom study data, 1-120 presents itself as a viable, short-lived
alternative to 1-124 for PET imaging. Its key advantage is a significantly higher positron
abundance, which could potentially lead to shorter acquisition times or lower administered
doses. However, this is counterbalanced by a lower image resolution compared to both F-18
and I-124 PET. The high maximum positron energy of 1-120 is a contributing factor to this
reduced resolution.

For quantitative applications, careful correction for the background of gamma-coincidences is
crucial to ensure accuracy. While images produced with 1-120 are superior to those from 1-123
SPECT, they do not match the quality of I-124 or F-18 PET images.

Future Directions: The current assessment of 1-120 PET is limited by the lack of extensive in
vivo data from preclinical or clinical studies. Further research is needed to evaluate its
guantitative accuracy in a biological context, including its performance in detecting and
quantifying small lesions and its utility for dosimetry calculations. Such studies would provide a
more complete picture of the potential role of I-120 PET in research and clinical settings.

In conclusion, 1-120 of high radionuclidic purity is a suitable nuclide for PET imaging of
radioiodine-labelled pharmaceuticals.[1] Its quantitative accuracy is acceptable with appropriate
corrections, but for applications demanding the highest spatial resolution, F-18 and 1-124
remain the preferred PET isotopes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Assessment of the short-lived non-pure positron-emitting nuclide (120)I for PET imaging -
PubMed [pubmed.ncbi.nlm.nih.gov]

e 2. pubs.acs.org [pubs.acs.org]

o 3. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://pubmed.ncbi.nlm.nih.gov/16845512/
https://www.benchchem.com/product/b1201904?utm_src=pdf-custom-synthesis#bc-rfq
https://pubmed.ncbi.nlm.nih.gov/16845512/
https://pubmed.ncbi.nlm.nih.gov/16845512/
https://pubs.acs.org/doi/10.1021/mp100358f
https://www.researchgate.net/publication/51703277_A_custom-built_PET_phantom_design_for_quantitative_imaging_of_printed_distributions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1201904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

o To cite this document: BenchChem. [Assessing the Quantitative Accuracy of lodine-120 PET:
A Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201904/docs#assessing-the-quantitative-accuracy-
of-iodine-120-pet-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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